3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide

• Molecular Formula: C18H19FN2O
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H19FN2O/c19-15-8-6-7-14(13-15)18(22)20-16-9-2-3-10-17(16)21-11-4-1-5-12-21/h2-3,6-10,13H,1,4-5,11-12H2,(H,20,22)
• InChI Key: WUGNBKPUWKZHSU-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)F

Description

3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a small molecule that belongs to the class of benzamides and has a molecular weight of 320.4 g/mol. In

Mechanism of Action

The mechanism of action of 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide involves its binding to the bromodomain of BRD4 protein. This binding inhibits the interaction of BRD4 with acetylated histones, which are essential for the regulation of gene expression. As a result, the expression of genes involved in the development of various diseases is suppressed, leading to potential therapeutic benefits.
Biochemical and physiological effects:
Studies have shown that 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide exhibits potent anti-inflammatory and anti-cancer effects. It has been found to inhibit the growth of cancer cells in various types of cancers such as breast cancer, lung cancer, and leukemia. It also exhibits anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide is its potent inhibitory effects on BRD4 protein. This makes it a potential therapeutic candidate for the treatment of various diseases. However, one of the limitations is its low solubility in water, which makes it challenging to administer in vivo.

Future Directions

There are several future directions for the research on 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide. One of the areas of interest is the development of more potent and selective inhibitors of BRD4 protein. Another area of interest is the exploration of its potential therapeutic applications in other diseases such as cardiovascular disorders and neurological disorders. Additionally, more studies are needed to understand its pharmacokinetics and toxicity profile for its safe and effective use in humans.
Conclusion:
In conclusion, 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide is a promising chemical compound that has potential therapeutic applications. Its potent inhibitory effects on BRD4 protein make it a potential candidate for the treatment of various diseases such as cancer and inflammation. However, more research is needed to explore its full potential and ensure its safe and effective use in humans.

Synthesis Methods

The synthesis of 3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide involves the reaction of 3-fluorobenzoyl chloride with 2-(piperidin-1-yl)aniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is obtained as a white crystalline solid with a high yield of up to 90%.

Scientific Research Applications

3-fluoro-N-(2-piperidin-1-ylphenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent inhibitory effects on the protein called bromodomain-containing protein 4 (BRD4). This protein is involved in the regulation of gene expression and is known to play a crucial role in the development of various diseases such as cancer, inflammation, and cardiovascular disorders.